Cas no 1375216-29-7 (4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde)

• Product Name: 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde
• CAS No: 1375216-29-7
• MF: C₁₇H₁₂FNO₂
• MW: 281.281087875366
• CID: 6003144
• PubChem ID: 38827494
• Update Time: 2025-05-19

4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1375216-29-7
• AKOS030652548
• 4-[(6-fluoroquinolin-8-yl)methoxy]benzaldehyde
• Z359602318
• EN300-26581279
• 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde

• Inchi： 1S/C17H12FNO2/c18-15-8-13-2-1-7-19-17(13)14(9-15)11-21-16-5-3-12(10-20)4-6-16/h1-10H,11H2
• InChI Key： RKZPOJCFOSTVHT-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC=CN=C2C(=C1)COC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 281.08520679g/mol
• Monoisotopic Mass: 281.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde

Professional Introduction to 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde (CAS No. 1375216-29-7)

4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde, a compound with the chemical identifier CAS No. 1375216-29-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoroquinoline moiety and a benzaldehyde group within its structure imparts unique chemical properties that make it a promising candidate for further investigation.

The benzaldehyde moiety is well-known for its role as an intermediate in organic synthesis and its utility in the development of various pharmacological compounds. Its aldehyde functional group enables participation in condensation reactions, forming Schiff bases and other heterocyclic structures that are prevalent in medicinal chemistry. In contrast, the fluoroquinoline scaffold is renowned for its broad-spectrum antimicrobial activity, making it a cornerstone in the treatment of bacterial infections. The integration of these two functional groups into a single molecule suggests a synergistic effect that could enhance therapeutic efficacy.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their improved metabolic stability and bioavailability. The incorporation of a fluorine atom into the quinoline ring enhances lipophilicity, which is often crucial for crossing biological membranes. This modification also influences electronic properties, potentially altering reactivity and binding affinity to biological targets. The methoxy group in 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde further modifies the electronic distribution, influencing its interactions with enzymes and receptors.

In the context of modern pharmaceutical research, 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde has been explored for its potential as a precursor in synthesizing kinase inhibitors and other enzyme-targeted drugs. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. By leveraging the structural features of this compound, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.

The synthesis of 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include nucleophilic aromatic substitution on a halogenated fluoroquinoline derivative followed by formylation at the para position relative to the methoxy group. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

The pharmacological profile of 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde has been preliminarily evaluated through in vitro studies. Initial results suggest that it exhibits moderate activity against certain bacterial strains, likely due to interactions with bacterial DNA gyrase and topoisomerase IV—targets commonly addressed by fluoroquinolones. Additionally, preliminary assays indicate potential inhibitory effects on specific kinases, which warrants further investigation into its role as an anti-cancer agent.

The compound's solubility profile and pharmacokinetic properties are critical factors that determine its suitability for clinical application. Fluorinated aromatic compounds often exhibit enhanced solubility in lipids, facilitating membrane permeability. However, achieving optimal bioavailability requires balancing lipophilicity with metabolic stability to prevent rapid degradation. Computational modeling has been instrumental in predicting these properties early in the drug discovery process, allowing for rapid optimization.

In conclusion, 4-[(6-Fluoroquinolin-8-yl)methoxy]benzaldehyde represents a compelling example of how structural innovation can yield novel therapeutic candidates. Its combination of known pharmacophores—the benzaldehyde group and the fluoroquinoline scaffold—positions it as a versatile building block for future drug development. As research continues to uncover new applications for this compound, it holds promise not only as an antimicrobial agent but also as a precursor for targeted therapies against complex diseases such as cancer.